ethyl 2-(1-cyclopentyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamido)acetate

• IUPAC Name: ethyl 2-[[1-cyclopentyl-5-methyl-3-(trifluoromethyl)pyrazole-4-carbonyl]amino]acetate
• InChI: InChI=1S/C15H20F3N3O3/c1-3-24-11(22)8-19-14(23)12-9(2)21(10-6-4-5-7-10)20-13(12)15(16,17)18/h10H,3-8H2,1-2H3,(H,19,23)
• InChI Key: MTFQHHHYGFBCDY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)C1=C(N(N=C1C(F)(F)F)C2CCCC2)C
• Molecular Formula: C15H20F3N3O3
• Molecular Weight: 347.33 g/mol

Description

Ethyl 2-(1-cyclopentyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamido)acetate is a useful research compound. Its molecular formula is C15H20F3N3O3 and its molecular weight is 347.338. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-(1-cyclopentyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamido)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-(1-cyclopentyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamido)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antimicrobial Activities

• The compound has been explored for its potential antibacterial properties. A study demonstrated that certain derivatives synthesized from Ethyl 2-(1H-pyrazol-1-yl)acetate showed effective antibacterial activity against common pathogenic bacteria such as Staphylococcus aureus and Escherichia coli, suggesting its potential in developing new antibacterial agents (Asif et al., 2021).

Synthesis and Characterization

• Several studies have focused on synthesizing and characterizing different derivatives of Ethyl 2-(1H-pyrazol-1-yl)acetate, which is a precursor in producing the compound . These studies are vital in understanding the chemical properties and potential applications of these derivatives (Sun Xiao-qiang, 2007); (Naveen et al., 2021).

Antioxidant Properties

• The antioxidant properties of certain pyrazole derivatives have been explored, indicating the potential of these compounds in pharmaceutical applications. This research helps in identifying new antioxidant agents (Umesha et al., 2009).

Synthesis of Fused Heterocyclic Compounds

• The compound has been used in the synthesis of various fused heterocyclic compounds. This is significant in the field of organic chemistry for the development of new materials and pharmaceuticals (Wang et al., 2012).

Crystal Structure and Spectroscopic Analysis

• Detailed crystal structure and spectroscopic analyses of Ethyl 2-(1H-pyrazol-1-yl)acetate derivatives have been conducted, contributing to a better understanding of their molecular properties, which is crucial for their application in various scientific fields (Viveka et al., 2016).

Agricultural Applications

• Some derivatives of Ethyl 2-(1H-pyrazol-1-yl)acetate have been evaluated for their use in agriculture, particularly as nematocidal agents. This indicates the compound’s potential in developing new agrochemicals (Zhao et al., 2017).

Synthesis of Trifluoromethyl-Containing Compounds

• The compound is also important in the synthesis of trifluoromethyl-containing compounds, which have diverse applications in medicinal and material chemistry (Kondratov et al., 2015).